(Z)-methyl 2-((2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C21H20O5/c1-13(2)15-6-4-14(5-7-15)10-19-21(23)17-9-8-16(11-18(17)26-19)25-12-20(22)24-3/h4-11,13H,12H2,1-3H3/b19-10-
• InChI Key: KESJHWHNUVEUSZ-GRSHGNNSSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

(Z)-methyl 2-((2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C21H20O5 and its molecular weight is 352.386. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications in Organic Synthesis

Research on N-heterocyclic carbenes (NHCs) demonstrates their efficiency in catalyzing the transesterification and acylation reactions, which are pivotal in organic synthesis. These catalysts facilitate reactions between esters and alcohols at low temperatures with minimal catalyst loadings, making them valuable for synthesizing ester derivatives efficiently (Grasa, Kissling, & Nolan, 2002).

Synthesis and Characterization of Metal Complexes

A study on Schiff base-type Zinc(II) complexes reveals their synthesis through complexation reactions, offering insights into their crystal structure and spectroscopic properties. These complexes exhibit interesting structural characteristics and potential applications in materials science and catalysis (Lan‐Qin Chai et al., 2016).

Herbicidal Activity

The discovery of new classes of compounds with potential herbicidal activity highlights the application of specific chemical entities in agriculture. For instance, certain isobenzofuran-imine derivatives show significant phytotoxic effects on Arabidopsis thaliana, suggesting their utility in developing novel herbicides (Araniti et al., 2014).

Anticancer Activity Screening

Novel compounds synthesized from the interaction of thiocarbonohydrazides and dimethyl acetylene dicarboxylate have been explored for their potential applications in medicinal chemistry, particularly in screening for anticancer activity. These studies provide a foundation for further research into the therapeutic potential of such compounds (Alaa A. Hassan et al., 2012).